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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B15615070 Get Quote

Technical Support Center: SBI-797812
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with SBI-
797812, focusing on its low solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is SBI-797812 and what is its mechanism of action?

A1: SBI-797812 is a potent and selective small molecule activator of Nicotinamide

Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway.

[1][2] It functions by shifting the NAMPT reaction equilibrium towards the formation of

nicotinamide mononucleotide (NMN), which is a precursor to NAD+.[3][4] This leads to an

increase in intracellular NAD+ levels.[4][5] The activation of NAMPT by SBI-797812 is

multifaceted, involving an increased affinity for ATP, stabilization of the active phosphorylated

form of the enzyme, and overcoming NAD+ feedback inhibition.[6][7]

Q2: What are the solubility characteristics of SBI-797812?

A2: SBI-797812 is a hydrophobic compound with low solubility in aqueous solutions. It is

generally described as insoluble in water.[3][5] However, it is soluble in organic solvents such

as Dimethyl Sulfoxide (DMSO) and ethanol.[3][5][8] For quantitative solubility data, please refer

to the table below.
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Q3: I am observing precipitation when I dilute my DMSO stock solution of SBI-797812 into my

aqueous cell culture medium. What can I do to prevent this?

A3: This is a common issue due to the low aqueous solubility of SBI-797812. Here are several

troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is as low as possible, ideally ≤ 0.1%, to minimize solvent-induced toxicity and effects

on cell health.[9]

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your high-

concentration DMSO stock in your cell culture medium.

Rapid Mixing: When adding the SBI-797812 stock solution to the aqueous medium, ensure

rapid and continuous mixing or vortexing to facilitate dispersion and prevent localized high

concentrations that can lead to precipitation.

Pre-warming the Medium: Pre-warming the cell culture medium to 37°C before adding the

compound can sometimes improve solubility.

Use of Surfactants: For certain applications, the inclusion of a low concentration of a

biocompatible surfactant, such as Tween 80, may help to maintain the compound's solubility.

[10] However, the compatibility of any surfactant with your specific cell line and assay should

be validated.

Q4: Can I use sonication to dissolve SBI-797812?

A4: Yes, sonication can be used to aid in the dissolution of SBI-797812 in DMSO, especially

when preparing high-concentration stock solutions.[8] Gentle warming can also be applied.[3]

Data Presentation
Table 1: Solubility of SBI-797812 in Various Solvents
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

Aqueous Solutions Insoluble -

DMSO Up to 250 mg/mL[8] ~621 mM

Sonication may be

required. Use of fresh,

anhydrous DMSO is

recommended as

absorbed moisture

can reduce solubility.

[3]

80 mg/mL[5] ~199 mM

Sparingly soluble: 1-

10 mg/mL[11]
~2.5 - 25 mM

Ethanol 2.5 mg/mL[5] ~6.2 mM

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution of SBI-797812 in DMSO

Materials:

SBI-797812 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:

Weighing: Accurately weigh 20.12 mg of SBI-797812 powder and transfer it to a sterile tube.
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Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the SBI-797812
powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes until the powder is completely

dissolved. If necessary, sonicate the solution in a water bath for 5-10 minutes to aid

dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture Experiments (Example: 10 µM)

Materials:

50 mM SBI-797812 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock

solution by diluting the 50 mM stock solution 1:50 in cell culture medium. To do this, add 2 µL

of the 50 mM stock to 98 µL of medium and mix well.

Final Dilution: Prepare the final 10 µM working solution by diluting the 1 mM intermediate

stock solution 1:100 in cell culture medium. For example, add 10 µL of the 1 mM

intermediate stock to 990 µL of medium.

Mixing: Ensure thorough mixing at each dilution step.

Application to Cells: Immediately add the final working solution to your cells. The final DMSO

concentration in this example would be 0.02%.
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Caption: Mechanism of SBI-797812 action on the NAMPT signaling pathway.
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Start: Precipitation Observed in Aqueous Solution

Is final DMSO concentration ≤ 0.1%?

Adjust dilution to lower final DMSO concentration

No

Are you performing serial dilutions?

Yes
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No

Are you ensuring rapid mixing during dilution?
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Vortex or mix vigorously while adding stock to aqueous solution

No

Have you tried pre-warming the aqueous medium to 37°C?

Yes

Pre-warm medium before adding the compound

No

Solution should be clear

Yes

Consider adding a low concentration of a biocompatible surfactant (e.g., Tween 80)

If precipitation persists
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Caption: Troubleshooting workflow for SBI-797812 precipitation in aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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